Cas no 86163-64-6 (methyl 3-sulfanylnaphthalene-2-carboxylate)

• Product Name: methyl 3-sulfanylnaphthalene-2-carboxylate
• CAS No: 86163-64-6
• MF: C₁₂H₁₀O₂S
• MW: 218.271602153778
• CID: 4247295
• PubChem ID: 13834857
• Update Time: 2025-07-23

methyl 3-sulfanylnaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3-mercapto-, methyl ester
• methyl 3-sulfanylnaphthalene-2-carboxylate
• methyl3-sulfanylnaphthalene-2-carboxylate
• EN300-188352
• ZEYDEXZUPUFHRA-UHFFFAOYSA-N
• methyl 3-mercapto-2-naphthoate
• SCHEMBL3299851
• AKOS021558593
• 86163-64-6
• LDA16364

• Inchi： 1S/C12H10O2S/c1-14-12(13)10-6-8-4-2-3-5-9(8)7-11(10)15/h2-7,15H,1H3
• InChI Key： ZEYDEXZUPUFHRA-UHFFFAOYSA-N
• SMILES： SC1C=C2C=CC=CC2=CC=1C(=O)OC

Computed Properties

• Exact Mass: 218.04015073g/mol
• Monoisotopic Mass: 218.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on methyl 3-sulfanylnaphthalene-2-carboxylate

Exploring Methyl 3-Sulfanylnaphthalene-2-Carboxylate (CAS 86163-64-6): Properties, Applications, and Innovations

Methyl 3-sulfanylnaphthalene-2-carboxylate (CAS 86163-64-6) is a specialized organic compound that has garnered attention in pharmaceutical and material science research due to its unique structural features. This naphthalene derivative combines a thiol group (-SH) and a methyl ester moiety, making it a versatile intermediate for synthesizing bioactive molecules and functional materials. Its molecular formula, C₁₂H₁₀O₂S, reflects a balance of aromaticity and reactivity, which is critical for applications ranging from drug development to polymer chemistry.

In recent years, the demand for sulfur-containing naphthalene derivatives like methyl 3-sulfanylnaphthalene-2-carboxylate has surged, driven by their role in designing enzyme inhibitors and fluorescence probes. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted cancer therapies. Additionally, its photophysical properties make it a candidate for OLED materials, aligning with the global push for energy-efficient displays.

The synthesis of CAS 86163-64-6 typically involves esterification and thiolation steps, with yields optimized through modern catalytic methods. A 2022 study highlighted its use in constructing heterocyclic scaffolds, addressing the need for green chemistry practices—a trending focus in sustainable science. Users searching for "biodegradable naphthalene derivatives" or "non-toxic sulfur-based intermediates" will find this compound relevant due to its lower ecological footprint compared to traditional reagents.

From an industrial perspective, methyl 3-sulfanylnaphthalene-2-carboxylate is valued for its stability under ambient conditions, simplifying storage and handling. Its compatibility with microwave-assisted synthesis (a frequently searched technique) further enhances its appeal for high-throughput laboratories. Analytical techniques like HPLC-MS and NMR are commonly employed to verify its purity, ensuring compliance with pharmaceutical grade standards—a key concern for quality-conscious buyers.

Emerging applications include its incorporation into metal-organic frameworks (MOFs) for gas storage, tapping into the buzz around carbon capture technologies. Furthermore, its radical scavenging activity has sparked interest in cosmetic formulations, particularly in anti-aging serums, linking it to the booming clean beauty movement. This multidisciplinary relevance positions CAS 86163-64-6 as a compound bridging gaps between chemistry, biology, and materials science.

To address common queries: Unlike simpler naphthalene analogs, methyl 3-sulfanylnaphthalene-2-carboxylate offers enhanced regioselectivity in reactions—a feature often questioned in online forums. Its solubility profile (soluble in DMSO, acetone) is another frequently searched parameter, crucial for experimental design. Recent patents also highlight its utility in agrochemicals, particularly as a precursor for eco-friendly pesticides, aligning with the EU’s stringent REACH regulations.

In summary, methyl 3-sulfanylnaphthalene-2-carboxylate (CAS 86163-64-6) exemplifies how niche chemicals can drive innovation across industries. Its adaptability to flow chemistry setups and compatibility with AI-driven molecular modeling tools (a rising trend in R&D) ensure its continued relevance. As laboratories prioritize cost-effective and scalable solutions, this compound stands out as a strategic asset for future scientific breakthroughs.